Cas no 956360-82-0 (1,3-diphenyl-5-(pyridin-3-yloxy)-1H-pyrazole-4-carbaldehyde)

• Product Name: 1,3-diphenyl-5-(pyridin-3-yloxy)-1H-pyrazole-4-carbaldehyde
• CAS No: 956360-82-0
• CID: 4667501
• Update Time: 2025-10-28

1,3-diphenyl-5-(pyridin-3-yloxy)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1,3-DIPHENYL-5-(3-PYRIDINYLOXY)-1H-PYRAZOLE-4-CARBALDEHYDE
• 1,3-diphenyl-5-(pyridin-3-yloxy)-1H-pyrazole-4-carbaldehyde

Additional information on 1,3-diphenyl-5-(pyridin-3-yloxy)-1H-pyrazole-4-carbaldehyde

Introduction to 1,3-diphenyl-5-(pyridin-3-yloxy)-1H-pyrazole-4-carbaldehyde (CAS No. 956360-82-0)

1,3-diphenyl-5-(pyridin-3-yloxy)-1H-pyrazole-4-carbaldehyde, identified by the CAS number 956360-82-0, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class of heterocycles, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of multiple functional groups, including an aldehyde moiety and an ether linkage, makes this molecule a versatile scaffold for further chemical modifications and biological evaluations.

The molecular structure of 1,3-diphenyl-5-(pyridin-3-yloxy)-1H-pyrazole-4-carbaldehyde consists of a central pyrazole ring substituted with phenyl groups at the 1 and 3 positions, an oxyethyl group linked to the 5-position of the pyrazole ring, and a formyl group at the 4-position. This particular arrangement of functional groups not only contributes to the compound's unique chemical properties but also opens up numerous possibilities for its application in drug discovery and development. The pyridinyl moiety attached via an ether bond introduces additional pharmacophoric features that can interact with biological targets, enhancing the compound's potential as a lead molecule.

In recent years, there has been a growing interest in exploring novel heterocyclic compounds for their antimicrobial, anti-inflammatory, anticancer, and anti-viral properties. The pyrazole scaffold, in particular, has been extensively studied due to its ability to modulate various biological pathways. The compound 1,3-diphenyl-5-(pyridin-3-yloxy)-1H-pyrazole-4-carbaldehyde represents a promising candidate in this context, as its structural features suggest potential interactions with enzymes and receptors involved in disease mechanisms.

One of the most compelling aspects of this compound is its aldehyde functionality at the 4-position of the pyrazole ring. Aldehydes are well-known for their reactivity and ability to participate in various chemical reactions, such as condensation reactions with amino compounds to form Schiff bases or undergo oxidation to yield carboxylic acids. These transformations can be exploited to synthesize derivatives with enhanced biological activity or improved pharmacokinetic properties. Furthermore, the presence of phenyl rings provides steric hindrance and electronic effects that can influence the compound's binding affinity to biological targets.

The pyridinyl group attached via an oxyethyl chain introduces another layer of complexity to the molecule. Pyridine derivatives are well-documented for their role as bioisosteres and have been successfully incorporated into many drugs due to their ability to improve solubility, metabolic stability, and target interaction. The specific positioning of the pyridinyl group in 1,3-diphenyl-5-(pyridin-3-yloxy)-1H-pyrazole-4-carbaldehyde suggests potential interactions with nucleophilic residues in enzymes or receptors, which could be exploited for therapeutic intervention.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in designing effective drug candidates. The compound 1,3-diphenyl-5-(pyridin-3-yloxy)-1H-pyrazole-4-carbaldehyde serves as an excellent model for investigating SAR within the pyrazole class. By systematically modifying its functional groups or substituents, researchers can gain insights into how different structural features influence biological activity. For instance, replacing the aldehyde group with other electrophilic or nucleophilic centers could lead to new derivatives with distinct pharmacological profiles.

The synthesis of 1,3-diphenyl-5-(pyridin-3-yloxy)-1H-pyrazole-4-carbaldehyde involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as etherification and formylation. Advanced techniques such as palladium-catalyzed cross-coupling reactions may also be employed to introduce additional substituents or modify existing ones with high precision.

In terms of biological evaluation, 1,3-diphenyl-5-(pyridin-3-yloxy)-1H-pyrazole-4-carbaldehyde has shown promise in preliminary assays targeting various disease-related pathways. For example, it has demonstrated inhibitory activity against certain kinases and enzymes implicated in cancer progression. Additionally, its structural features suggest potential applications in treating inflammatory disorders by modulating cytokine production or inhibiting inflammatory mediators. Further preclinical studies are warranted to fully elucidate its therapeutic potential and identify any adverse effects.

The compound's solubility profile is another critical factor that influences its pharmaceutical applicability. The presence of polar functional groups such as the aldehyde and ether linkage enhances its solubility in polar solvents compared to non-polar aromatic compounds. This property is advantageous for formulating drug delivery systems such as oral tablets or injectable solutions. However, optimizing solubility while maintaining stability remains a key challenge in pharmaceutical development.

Computational chemistry plays an increasingly important role in evaluating the potential of new drug candidates like 1,3-diphenyl-5-(pyridin-3-yloxy)-1H-pyrazole-4-carbaldehyde before investing resources into expensive wet-lab experiments. Molecular docking simulations can predict how this compound interacts with biological targets at the atomic level, providing insights into binding affinities and mechanisms of action. These virtual screening approaches help prioritize compounds for further investigation based on their predicted efficacy and selectivity.

The future direction of research on 1,3-diphenyl-5-(pyridin-3-yloxy)-1H-pyrazole-4-carbaldehyde may involve exploring its derivatives through combinatorial chemistry or high-throughput screening (HTS) platforms. By generating large libraries of structurally diverse analogs rapidly using automated synthesis techniques followed by rapid biochemical testing against multiple targets simultaneously; researchers can accelerate the discovery process significantly。

In conclusion,1,3-diphenyl-5(pyridin-3-yloxy)-1H-pyrazole−4-carbaldhyde(CAS No.956360−82−0) represents a structurally intriguing molecule with significant potential for pharmaceutical applications。Its complex architecture offers numerous opportunities for chemical modification while its multiple pharmacophoric features make it an attractive candidate for further biological evaluation。With continued research efforts aimed at optimizing its synthetic route、biological activity、and pharmacokinetic properties, this compound could emerge as a valuable tool in addressing various therapeutic challenges。